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Extraction Methods & Optimized Times

The optimal extraction time is highly dependent on the technique and solvent system used. The table below

summarizes key parameters from research for efficient ILA extraction.

Extraction
Method

Optimal
Time

Solvent
System

Key Optimized
Parameters

Efficiency / Yield
Notes

| Ionic Liquid-Ultrasound Assisted Extraction (IL-UAE) [1] | 30 minutes | 1.5 M [C₄MIM]Ac (in water)

[1] | • IL: 1-butyl-3-methylimidazolium acetate ([C₄MIM]Ac) • Solid-liquid ratio: 1:10 (g/mL) • Soaking

time: 30 min (pre-extraction) [1] | Higher efficiency vs. conventional UAE; shorter time & lower solvent use

vs. pharmacopoeia methods [1] | | Ultrasound-Assisted Extraction (UAE) [2] | 1 hour (2 cycles) | 70%

Ethanol [2] | • Solvent-to-solid ratio: 4:1 (mL/g) • Temperature: 22-24°C (ambient) [2] | Used for preparing a

complex herbal extract (JGT-E) containing ILA [2] | | Reflux Extraction [3] | 1 hour (2 cycles) | 70%

Ethanol [3] | • Solvent-to-solid ratio: 1:10 (w/v) • Temperature: 100°C [3] | Traditional method for Zhigancao

extract; ILA content: 33.72 mg/g in final extract powder [3] |

Detailed Experimental Protocols
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Protocol 1: Ionic Liquid-Ultrasound Assisted Extraction (IL-UAE)

This method is recognized for its high efficiency and is considered a green alternative [1] [4].

Workflow Diagram
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Ultrasonic extraction
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Centrifuge and filter
(0.22 μm membrane)

HPLC Analysis for ILA
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Materials and Steps

Ionic Liquid: 1-butyl-3-methylimidazolium acetate ([C₄MIM]Ac) [1]
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Equipment: Ultrasonic bath (40 kHz, 300 W), centrifuge, analytical balance [1]

Procedure:
Sample Preparation: Pulverize dried licorice roots and sieve through a 30-mesh screen [1].

IL Solution Preparation: Dissolve [C₄MIM]Ac in de-ionized water to a concentration of 1.5 M
[1].

Soaking: Accurately weigh 1.0 g of licorice powder into a 50 mL flask. Add 10 mL of the 1.5 M
IL solution and allow to soak for 30 minutes [1].

Ultrasonic Extraction: Place the flask in the ultrasonic bath and extract for 30 minutes at room
temperature [1].

Sample Recovery: Centrifuge the extract solution, then filter the supernatant through a 0.22
μm nylon membrane prior to HPLC analysis [1].

Protocol 2: Ethanol Reflux Extraction

This is a more traditional and straightforward method.

Workflow Diagram
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Start Reflux Extraction

Mix powdered licorice with
70% ethanol (1:10, w/v)

Reflux at 100°C for 1 hour

Filter while hot

Repeat extraction
on residue a second time

Combine and evaporate filtrates

Lyophilize to dry powder

HPLC Analysis for ILA
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Materials and Steps

Materials: Powdered licorice, 70% ethanol, reflux condenser, rotary evaporator, freeze dryer [3].
Procedure:

Weigh the powdered licorice material.
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Add 70% ethanol at a ratio of 1:10 (weight of material to volume of solvent).

Reflux the mixture for 1 hour at 100°C.
Filter the solution while it is still hot.

Re-extract the residue from step 4 by repeating steps 2-4.
Combine all filtered extracts and concentrate using a rotary evaporator.

Lyophilize the concentrated extract to obtain a dry powder [3].

Troubleshooting Guide

Here are solutions to common problems encountered during ILA extraction.

Problem Possible Causes Suggested Solutions

| Low ILA Yield | Inefficient cell disruption; suboptimal solvent. | • Ensure proper powder fineness (30

mesh) [1]. • Switch to a more efficient solvent like [C₄MIM]Ac IL [1]. • Add a soaking/pre-swelling step (30

min) before main extraction [1]. | | Long Extraction Time | Reliance on traditional methods. | • Integrate

ultrasound to reduce time (30-60 min vs. several hours) [1] [4]. | | Inconsistent Results | Variable raw

material quality; unstandardized process. | • Source licorice from genuine regions and control growth years

[5] [6]. • Strictly control solvent concentration, temperature, and time [1] [3]. | | HPLC Quantification

Issues | Poor peak resolution; complex sample matrix. | • Use a C18 column (e.g., Diamonsil C18, 150 x 4.6

mm, 5 μm) [3]. • Employ a mobile phase of water (0.1% phosphoric acid) and acetonitrile (72:28, v/v) [3]. •

Set detection wavelength to 360 nm for ILA [3]. |

Key Optimization Principles

Solvent is Critical: The choice of solvent dramatically impacts yield. Ionic liquids (ILs) like
[C₄MIM]Ac can significantly outperform conventional solvents (methanol, water) by better disrupting

plant cell walls and enhancing solubility [1].
Energy Assistance is Key: Ultrasound energy creates cavitation that physically breaks down plant

tissue, facilitating solvent access and reducing extraction time [1] [4].
Raw Material Quality Matters: The geographical origin and growth conditions of licorice can

significantly affect its chemical composition and ILA content. Consistent sourcing is vital for
reproducible results [5] [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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